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Compound of Interest

4-amino-N-methyl-N-
Compound Name:
phenylbenzenesulfonamide

Cat. No. B185591

An In-Depth Guide to the Purification of 4-amino-N-methyl-N-phenylbenzenesulfonamide for
Research and Development

Authored by: A Senior Application Scientist

This application note provides a comprehensive guide to the purification of 4-amino-N-methyl-
N-phenylbenzenesulfonamide, a key intermediate in various synthetic applications. Achieving
high purity of this compound is paramount for ensuring the validity of research data and the
quality of downstream products in drug development. This document outlines the fundamental
principles and provides detailed, field-proven protocols for the most effective purification
techniques, including recrystallization and column chromatography.

The methodologies described herein are designed to be self-validating, with an emphasis on
the scientific rationale behind each procedural step. This ensures that researchers, scientists,
and drug development professionals can not only replicate these methods but also adapt them
to their specific experimental context.

Compound Overview and Physicochemical
Properties
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4-amino-N-methyl-N-phenylbenzenesulfonamide is an aromatic sulfonamide containing a
primary amino group, making it a moderately polar molecule. Understanding its physical and
chemical properties is the cornerstone of developing an effective purification strategy. Potential
impurities from a typical synthesis may include unreacted starting materials (e.g., 4-
aminobenzenesulfonyl chloride, N-methylaniline) or by-products from side reactions.

Property Value Source

4-amino-N-methyl-N-
IUPAC Name ] [1]
phenylbenzenesulfonamide

CAS Number 63826-12-0 [1]

Molecular Formula C13H14N202S [1]

Molecular Weight 262.33 g/mol [1]

Appearance Tyr;cally an off-white to tan inferred
soli

Soluble in acetone and
methanol; slightly soluble in
N dichloromethane, hot water, Inferred from similar
Solubility and hot alkali solutions; compounds.
insoluble in non-polar solvents

like gasoline.[2]

Strategic Approach to Purification

The selection of a purification method is dictated by the impurity profile of the crude material
and the desired final purity. For 4-amino-N-methyl-N-phenylbenzenesulfonamide, a multi-
step approach is often optimal, beginning with a bulk purification technique like
recrystallization, potentially followed by a high-resolution method such as column
chromatography for achieving the highest purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 4-amino-N-methyl-N-phenylbenzenesulfonamide | C13H14N202S | CID 308590 -
PubChem [pubchem.ncbi.nim.nih.gov]

e 2. 4-methyl-N-(4-(aniline)phenyl] benzene sulfonamide (TPPD) - Henan Longji Chemical Co.,
Ltd. [hnljchem.com]

» To cite this document: BenchChem. ["4-amino-N-methyl-N-phenylbenzenesulfonamide”
purification techniques]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b185591#4-amino-n-methyl-n-
phenylbenzenesulfonamide-purification-techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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